Cas no 2680831-68-7 (Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate
• CAS No: 2680831-68-7
• MF: C₁₈H₁₇F₂NO₂
• MW: 317.32989192009
• CID: 5636293
• PubChem ID: 165922109
• Update Time: 2025-05-24

Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680831-68-7
• EN300-28293376
• benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate
• Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C18H17F2NO2/c19-15-8-4-7-14(9-15)17-10-16(20)11-21(17)18(22)23-12-13-5-2-1-3-6-13/h1-9,16-17H,10-12H2
• InChI Key： TWPACQKMHNRVPE-UHFFFAOYSA-N
• SMILES： FC1CN(C(=O)OCC2C=CC=CC=2)C(C2C=CC=C(C=2)F)C1

Computed Properties

• Exact Mass: 317.12273511g/mol
• Monoisotopic Mass: 317.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate

Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate, with the CAS number 2680831-68-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with fluorine atoms and a benzyl group attached to the carboxylate moiety. The presence of fluorine atoms in the molecule introduces interesting electronic properties, making it a valuable substrate for various chemical reactions and biological studies.

The synthesis of Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate typically involves multi-step processes, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki-Miyaura coupling and nucleophilic substitution reactions. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process, aligning with current trends toward greener chemistry practices.

One of the most notable applications of this compound lies in its potential as a precursor in drug discovery programs. The pyrrolidine ring is a common structural motif in many bioactive molecules, and the substitution pattern in this compound provides an excellent platform for exploring diverse pharmacological activities. Recent studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties, making them strong candidates for further preclinical evaluation.

In addition to its pharmacological relevance, Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate has also been employed as a building block in the construction of more complex molecular architectures. For instance, researchers have utilized this compound to synthesize macrocyclic compounds with potential applications in catalysis and materials science. The ability to modify the substituents on the pyrrolidine ring allows for fine-tuning of the physical and chemical properties of the resulting materials, opening up new avenues for innovation.

The fluorine atoms present in this compound play a critical role in modulating its reactivity and biological activity. Fluorine's electronegativity contributes to enhanced stability and selectivity in chemical reactions, while its presence can also influence the pharmacokinetic properties of drug candidates. Recent computational studies have provided deeper insights into the electronic effects of fluorination, further solidifying its importance in modern drug design.

From an analytical standpoint, the characterization of Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate has benefited from advances in spectroscopic techniques such as NMR and mass spectrometry. These tools enable precise determination of the compound's structure and purity, ensuring high-quality standards for both research and industrial applications.

In summary, Benzyl 4-fluoro-2-(3-fluorophenyl)pyrrolidine-1-carboxylate stands out as a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical methods, positions it as a valuable asset for ongoing research efforts.